Cas no 944900-51-0 (1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone)

• Product Name: 1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone
• CAS No: 944900-51-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD10696256
• CID: 1984329
• PubChem ID: 53423580
• Update Time: 2025-04-21

1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone
• 1-(5-(Trifluoromethyl)-2-methoxypyridin-3-yl)ethanone
• ETHANONE, 1-[2-METHOXY-5-(TRIFLUOROMETHYL)-3-PYRIDINYL]-
• 1-[2-Methoxy-5-(trifluoromethyl)pyridin-3-yl]ethan-1-one
• BL010241
• DTXSID00698345
• 944900-51-0
• AB56886
• MFCD10696256
• 1-(2-METHOXY-5-TRIFLUOROMETHYL-PYRIDIN-3-YL)-ETHANONE
• 1-(2-Methoxy-5-(trifluoromethyl)pyridin-3-yl)ethanone

• MDL： MFCD10696256
• Inchi： 1S/C9H8F3NO2/c1-5(14)7-3-6(9(10,11)12)4-13-8(7)15-2/h3-4H,1-2H3
• InChI Key： LHFULBDACFZZOW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(C)=O)=C1)OC)(F)F

Computed Properties

• Exact Mass: 219.05071298Da
• Monoisotopic Mass: 219.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų